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Compound of Interest

Compound Name: 2-Undecenoic Acid

CAS No.: 4189-02-0

Cat. No.: B1234553

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides the fundamental physicochemical properties of trans-2-
Undecenoic acid, a key molecule in various research and development applications. The data

presented herein is essential for experimental design, formulation, and synthesis activities.

Quantitative Physicochemical Data
The core molecular properties of trans-2-Undecenoic acid are summarized in the table below.

This data is foundational for stoichiometric calculations, analytical characterization, and

formulation development.

Property Value

Molecular Formula C₁₁H₂₀O₂[1][2]

Molecular Weight 184.28 g/mol [1][2][3]

CAS Number 15790-94-0[1][2][3][4]
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Compound Identification
Systematic Name: (2E)-2-Undecenoic acid[5]

Synonyms: (E)-Undec-2-enoic acid, trans-2-Undecylenic acid[2][6]

trans-2-Undecenoic acid is an α,β-unsaturated monocarboxylic acid.[7] Its structure consists

of an eleven-carbon chain with a carboxylic acid group and a trans double bond between the

second and third carbon atoms.[5]

Note on Experimental Protocols and Signaling Pathways: The information provided in this

guide pertains to the intrinsic physicochemical properties of the trans-2-Undecenoic acid
molecule. As such, detailed experimental protocols for its synthesis or analysis and diagrams of

signaling pathways are beyond the scope of this specific topic. These would be relevant in the

context of its biological activity or specific applications, which are not the subject of this guide.

Logical Relationship of Molecular Properties
The molecular formula and weight are intrinsically linked. The workflow below illustrates the

logical derivation of the molecular weight from the molecular formula.

Molecular Formula
(C₁₁H₂₀O₂)

Summation of Atomic Weights
(11C) + (20H) + (2*O)

Atomic Weights
(C: ~12.01, H: ~1.01, O: ~16.00)

Molecular Weight
(184.28 g/mol)

Click to download full resolution via product page

Derivation of Molecular Weight from Formula

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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